Cas no 1221341-27-0 (Tert-Butyl 3-[(pentan-2-yl)amino]propanoate)

• Product Name: Tert-Butyl 3-[(pentan-2-yl)amino]propanoate
• CAS No: 1221341-27-0
• MF: C₁₂H₂₅NO₂
• MW: 215.332403898239
• MDL: MFCD14707370
• CID: 4688631
• Update Time: 2025-11-01

Tert-Butyl 3-[(pentan-2-yl)amino]propanoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-[(pentan-2-yl)amino]propanoate
• Tert-Butyl 3-[(pentan-2-yl)amino]propanoate

• MDL： MFCD14707370
• Inchi： 1S/C12H25NO2/c1-6-7-10(2)13-9-8-11(14)15-12(3,4)5/h10,13H,6-9H2,1-5H3
• InChI Key： CZAYEBWYBQCNAX-UHFFFAOYSA-N
• SMILES： O(C(CCNC(C)CCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 215.189
• Monoisotopic Mass: 215.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-Butyl 3-[(pentan-2-yl)amino]propanoate

Introduction to Tert-Butyl 3-[(pentan-2-yl)amino]propanoate (CAS No: 1221341-27-0)

Tert-butyl 3-[(pentan-2-yl)amino]propanoate, with the chemical formula C₁₁H₂₃O₂N, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 1221341-27-0, is a derivative of propanoic acid featuring a tert-butyl group and an amine substituent linked to a pentan-2-yl chain. The unique structural properties of this molecule make it a valuable candidate for various applications in drug development and biochemical studies.

The structure of Tert-butyl 3-[(pentan-2-yl)amino]propanoate consists of a central propanoate backbone, which is modified by the addition of a tert-butyl group at the third carbon position and an amine group attached to a pentan-2-yl side chain. This configuration imparts specific chemical reactivity and stability, making it suitable for use in synthetic chemistry and as an intermediate in the synthesis of more complex molecules.

In recent years, the compound has been explored for its potential applications in the pharmaceutical industry. Its molecular framework suggests that it may serve as a precursor in the synthesis of novel bioactive molecules. The amine functional group and the tert-butyl moiety are particularly interesting from a chemical standpoint, as they can participate in various organic reactions such as nucleophilic substitution, condensation reactions, and coupling processes.

One of the most promising areas of research involving Tert-butyl 3-[(pentan-2-yl)amino]propanoate is its role as an intermediate in the synthesis of peptide mimetics. Peptide mimetics are designed to mimic the biological activity of natural peptides but with improved stability and pharmacokinetic properties. The pentan-2-yl chain in this compound can be strategically incorporated into peptide-like structures to enhance their binding affinity and metabolic resistance. Recent studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on certain enzymes and receptors, making them potential candidates for therapeutic intervention.

The tert-butyl group is particularly noteworthy due to its steric hindrance properties, which can influence the conformational flexibility of the molecule. This feature is crucial in drug design, as it can affect how the molecule interacts with biological targets. Additionally, the amine substituent can be further functionalized to introduce other pharmacophoric elements, expanding its utility in medicinal chemistry.

Another area where Tert-butyl 3-[(pentan-2-yl)amino]propanoate shows promise is in materials science. The compound's ability to form stable complexes with other molecules makes it a candidate for use in polymer chemistry and nanotechnology. For instance, it has been investigated as a cross-linking agent in the synthesis of hydrogels and as a modifier for enhancing the mechanical properties of polymers.

The synthesis of Tert-butyl 3-[(pentan-2-yl)amino]propanoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amine group and the tert-butyl moiety necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in industrial applications.

In conclusion, Tert-butyl 3-[(pentan-2-yl)amino]propanoate (CAS No: 1221341-27-0) is a versatile compound with significant potential in pharmaceuticals, materials science, and biochemical research. Its unique structural features make it an attractive candidate for further exploration, particularly in the development of novel drugs and advanced materials. As research continues to uncover new applications for this molecule, its importance in scientific innovation is likely to grow.